Cas no 14757-79-0 (2-Formylfuran-3-carboxylic acid)

2-Formylfuran-3-carboxylic acid is a versatile heterocyclic compound featuring both aldehyde and carboxylic acid functional groups on a furan scaffold. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and fine chemicals. The presence of reactive formyl and carboxyl groups enables diverse derivatization pathways, including condensation, cyclization, and coupling reactions. Its furan core contributes to applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability under standard conditions and compatibility with common reagents enhance its utility in multistep syntheses. Suitable for controlled functionalization, it serves as a precursor for bioactive molecules and specialty polymers.

2-Formylfuran-3-carboxylic acid structure

14757-79-0 structure

Product Name:2-Formylfuran-3-carboxylic acid

CAS No:14757-79-0

MF:C₆H₄O₄

MW:140.09356212616

CID:1011365

PubChem ID:53966520

Update Time:2025-05-28

2-Formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Formylfuran-3-carboxylic acid
- DB-365128
- DTXSID30708027
- MFCD19228946
- 2,5-formylfurancarboxylic acid
- EN300-148268
- AT17493
- 14757-79-0
- Z1205495058
- 2-Formylfuran-3-carboxylicacid
- AKOS006380548
- SY157559
- CS-0308999
- SCHEMBL548142
- MDL： MFCD19228946
- Inchi： 1S/C6H4O4/c7-3-5-4(6(8)9)1-2-10-5/h1-3H,(H,8,9)
- InChI Key： JOPTYRBQYCIAFR-UHFFFAOYSA-N
- SMILES： O1C=CC(C(=O)O)=C1C=O

Computed Properties

Exact Mass: 140.01095860g/mol
Monoisotopic Mass: 140.01095860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 67.5Å²

2-Formylfuran-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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